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Compound of Interest

Compound Name: 1,1-Diethoxyhexane-d10

Cat. No.: B15562447

For researchers, scientists, and drug development professionals, the proper handling of
specialized chemical reagents is paramount to ensuring both personal safety and the integrity
of experimental outcomes. This guide provides essential, immediate safety and logistical
information for the handling of 1,1-Diethoxyhexane-d10, a deuterated acetal. The following
procedural guidance outlines operational plans from receipt to disposal, emphasizing personal
protective equipment (PPE) and emergency protocols.

Hazard Identification and Personal Protective
Equipment

1,1-Diethoxyhexane-d10 should be handled with the same precautions as its non-deuterated
analogue, 1,1-Diethoxyhexane, which is classified as a flammable liquid.[1] While specific
toxicological data for the deuterated compound is not readily available, it is prudent to treat it as
a substance with the potential for causing irritation upon contact with the skin or eyes. The
primary immediate hazard is its flammability.

The following table summarizes the recommended personal protective equipment for handling
1,1-Diethoxyhexane-d10.
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Physical and Chemical Properties

Understanding the physical and chemical properties of 1,1-Diethoxyhexane is crucial for safe
handling and storage. The data for the non-deuterated analogue is presented below and should
be considered representative for the deuterated compound in the context of safety procedures.
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Property Value

Molecular Formula C10H2202

Molecular Weight 174.28 g/mol [1]

Boiling Point 189.0 °C at 760 mmHg[2]
Flash Point 43.8 °C[2]

Density 0.8 g/lcm3[2]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 1,1-Diethoxyhexane-d10 minimizes risks and ensures a
safe laboratory environment.

Receiving and Inspection

Upon receipt, visually inspect the container for any signs of damage or leakage. Ensure the
label clearly identifies the contents and displays the appropriate hazard warnings. Verify that
the container is tightly sealed.

Storage

Store 1,1-Diethoxyhexane-d10 in a cool, dry, well-ventilated area away from heat, sparks, and
open flames.[3] It should be stored in a designated flammable liquids cabinet. Keep the
container tightly closed to prevent the evaporation of the flammable liquid and to minimize
exposure to air, which can lead to the formation of explosive peroxides over time. Ethers are
known to form peroxides, which can be sensitive to shock, heat, or friction.[4][5]

Handling and Experimental Use

All handling of 1,1-Diethoxyhexane-d10, including weighing and transferring, should be
conducted in a certified chemical fume hood to minimize the inhalation of vapors.[3] To prevent
the ignition of flammable vapors from static electricity, ensure that all metal equipment,
including containers and transfer lines, are properly grounded.[3] Use only non-sparking tools
when opening or handling containers.[3]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Hexane_-1_1-diethoxy
https://www.chemsrc.com/en/cas/3658-93-3_248045.html
https://www.chemsrc.com/en/cas/3658-93-3_248045.html
https://www.chemsrc.com/en/cas/3658-93-3_248045.html
https://www.benchchem.com/product/b15562447?utm_src=pdf-body
https://www.benchchem.com/product/b15562447?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC296455000&countryCode=US&language=en
https://safety.fsu.edu/safety_manual/Safe%20Handling%20of%20Peroxide%20Forming%20Chemicals.pdf
https://ehs.mit.edu/wp-content/uploads/EHS_0042A.pdf
https://www.benchchem.com/product/b15562447?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC296455000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296455000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC296455000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Peroxide Management

As an ether, 1,1-Diethoxyhexane-d10 has the potential to form explosive peroxides upon

prolonged exposure to air and light.[4][5]

Date all containers upon receipt and upon opening.[4]

Test for the presence of peroxides periodically, especially before any distillation or
concentration steps.[6][7] Commercially available peroxide test strips can be used for this
purpose.

Do not open or handle a container if you suspect peroxide formation, such as the presence
of crystals around the cap or in the liquid.[4] In such cases, contact your institution's
Environmental Health and Safety (EHS) department immediately.

Dispose of containers within the recommended timeframe, typically within 3-12 months after
opening, depending on the specific class of peroxide former.[4]

Emergency Procedures
Spills

In the event of a spill, the immediate priority is to ensure the safety of all personnel.

Alert others in the vicinity and evacuate the immediate area if necessary.

Eliminate all ignition sources, including open flames, hot plates, and non-intrinsically safe
electrical equipment.[8]

If the spill is large or you are not trained to handle it, evacuate the laboratory and contact
your institution's EHS department.

For small spills, and if you are trained and have the appropriate PPE and spill kit, you can
proceed with cleanup.

o Contain the spill using an absorbent material such as vermiculite, sand, or a commercial
spill absorbent for flammable liquids.[9][10]
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o Carefully collect the absorbed material into a sealed, labeled container for hazardous
waste.[9][10]

o Clean the spill area with soap and water.[9]
Fire

In case of a fire involving 1,1-Diethoxyhexane-d10, use a carbon dioxide or dry chemical fire
extinguisher. Do not use water, as it may be ineffective and could spread the flammable liquid.

Disposal Plan

All waste containing 1,1-Diethoxyhexane-d10, including contaminated absorbents from spills,

must be disposed of as hazardous waste.
o Collect all waste in a clearly labeled, sealed container.

e Do not mix with other waste streams unless specifically instructed to do so by your EHS

department.

e Arrange for pickup and disposal through your institution's hazardous waste management

program.

Workflow for Safe Handling of 1,1-Diethoxyhexane-
d10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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